Cas no 220199-90-6 (Cyclohexanone,2-(hydroxymethyl)-, (2S)-)

Cyclohexanone,2-(hydroxymethyl)-, (2S)- structure
220199-90-6 structure
Product Name:Cyclohexanone,2-(hydroxymethyl)-, (2S)-
CAS No:220199-90-6
MF:C7H12O2
MW:128.168982505798
CID:243856
PubChem ID:11147724
Update Time:2025-04-19

Cyclohexanone,2-(hydroxymethyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone,2-(hydroxymethyl)-, (2S)-
    • (S)-2-HYDROXYMETHYLCYCLOHEXANONE
    • (S)-2-Hydroxymethyl-cyclohexanone
    • (S)-2-(hydroxymethyl)cyclohexanone
    • (2S)-2-(HYDROXYMETHYL)CYCLOHEXAN-1-ONE
    • 220199-90-6
    • AKOS006309764
    • SCHEMBL15048937
    • J-014425
    • SIGZQOSGZJNAKB-LURJTMIESA-N
    • MDL: MFCD11053645
    • Inchi: 1S/C7H12O2/c8-5-6-3-1-2-4-7(6)9/h6,8H,1-5H2/t6-/m0/s1
    • InChI Key: SIGZQOSGZJNAKB-LURJTMIESA-N
    • SMILES: O=C1CCCC[C@H]1CO

Computed Properties

  • Exact Mass: 128.08376
  • Monoisotopic Mass: 128.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3

Cyclohexanone,2-(hydroxymethyl)-, (2S)- Related Literature

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